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Compound of Interest

Tetradecyltrimethylammonium
Compound Name:
bromide

Cat. No. B1668421

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Tetradecyltrimethylammonium bromide (TTAB), a quaternary ammonium
compound used in various laboratory applications. Adherence to these procedures is critical to
minimize risks and ensure a safe working environment.

Chemical Identifier:

Name: Tetradecyltrimethylammonium bromide (TTAB)

Synonyms: N,N,N-Trimethyl-1-tetradecanaminium bromide, MTAB

CAS Number: 1119-97-7[1][2]

Molecular Formula: C17H38BrN[3]

Hazard Identification and Classification

Tetradecyltrimethylammonium bromide is classified as a hazardous substance. It is crucial
to be aware of its potential health effects.
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Hazard Classification Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Oral Toxicity Category 4
[2](3][4]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[2][4][5]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[1][2][3]
Specific target organ toxicity H335: May cause respiratory
] Category 3 o
(single exposure) irritation[1][2][3]
Hazardous to the aquatic ) o
) Category 1 Very toxic to aquatic life[5][6]
environment - acute hazard
Hazardous to the aquatic ) o )
. Very toxic to aquatic life with
environment - long-term Category 1

hazard

long lasting effects[5][6]

Signal Word: Danger[1][2][3][4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling

Tetradecyltrimethylammonium bromide to prevent exposure.
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PPE Type Specifications

Safety goggles with side protection are required.

[1]021[7]

Eye/Face Protection

Wear suitable chemical-resistant gloves tested
] according to EN 374.[1][2][7] It is recommended
Hand Protection ) ]
to check the chemical resistance of the gloves

with the supplier for specific applications.

Wear appropriate protective gloves and clothing
Skin and Body Protection to prevent skin exposure.[3][4] A lab coat or full

suit should be worn.[8]

If dust is generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.
Respiratory Protection [3][4] A dust respirator or a self-contained

breathing apparatus should be used to avoid

inhalation.[8]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental
protection.

Handling and Storage

e Handling:

o Use only in a well-ventilated area or under a chemical fume hood.[6]

[¢]

Avoid contact with skin, eyes, and clothing.[1][2][7]

[e]

Avoid dust formation and inhalation.[1][2][3][7]

[e]

Do not eat, drink, or smoke when using this product.

o

Wash hands thoroughly after handling.[1][2][7]
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o Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][6]
o This product is hygroscopic; store under an inert atmosphere.[3][6]

o Store in a corrosives area.[3][6]

Disposal Plan

o Waste Disposal:
o Dispose of this material and its container as hazardous waste.[7]
o Waste must be disposed of in accordance with national and local regulations.
o Do not dispose of together with household garbage.[5]
o Do not allow the product to reach the sewage system or enter drains.[5][9]
e Container Disposal:
o Leave chemicals in their original containers.

o Handle uncleaned containers like the product itself.

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation

First-Aid Measures

Eye Contact

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, also under the
eyelids.[3][6] Remove contact lenses if present
and easy to do.[1][2] Continue rinsing and
immediately call a POISON CENTER or doctor.

[1]2]

Skin Contact

Take off immediately all contaminated clothing.
Wash off immediately with plenty of water and
soap for at least 15 minutes.[5][6] If skin

irritation persists, call a physician.[4][6]

Remove to fresh air.[3][4][6] If not breathing,

Inhalation give artificial respiration.[3][6] Get medical
attention if symptoms occur.[3][6]
Clean mouth with water and drink plenty of
) water afterwards.[3][4][6] Do NOT induce
Ingestion

vomiting.[4] Immediately call a doctor or
POISON CENTER.[5]

Accidental Release Measures

e Personal Precautions:

o Use personal protective equipment as required.[1][2][3][4][7]

o Ensure adequate ventilation.[3][4][9]

o Avoid dust formation.[3][4][7]

o Evacuate the danger area and consult an expert.

e Environmental Precautions:

o Do not allow the product to enter drains, surface water, or ground water.[1][2][5][7]

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL10294&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.carlroth.com/medias/SDB-7452-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTA5MTZ8YXBwbGljYXRpb24vcGRmfGFEYzBMMmcxWWk4NU1qQTJOemM0TnpnNU9URTRMMU5FUWw4M05EVXlYMFJGWDBWT0xuQmtaZ3wzNzU3M2I4MzljNGM3MjFmNzUxZmYzNDk5NjMxYjk5NDM0NTRmMjdkZTA2OTMyNzIyODEyZGNmNTc1MTgwYjE0
https://www.carlroth.com/medias/SDB-7452-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDY3MDZ8YXBwbGljYXRpb24vcGRmfGFHWTJMMmhsWkM4NU1UYzVNekF4TlRRek9UWTJMMU5FUWw4M05EVXlYMDFVWDBWT0xuQmtaZ3xiZWFiOTA4Nzc5YTI4NGQzZGQ0ZmZjMDU0YWI2MWQ2ZTk0MjM3ODliYTg2MGJkZjZkM2YwZjAzNmFlMDFjNjEw
https://www.carlroth.com/medias/SDB-7452-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTA5MTZ8YXBwbGljYXRpb24vcGRmfGFEYzBMMmcxWWk4NU1qQTJOemM0TnpnNU9URTRMMU5FUWw4M05EVXlYMFJGWDBWT0xuQmtaZ3wzNzU3M2I4MzljNGM3MjFmNzUxZmYzNDk5NjMxYjk5NDM0NTRmMjdkZTA2OTMyNzIyODEyZGNmNTc1MTgwYjE0
https://www.carlroth.com/medias/SDB-7452-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDY3MDZ8YXBwbGljYXRpb24vcGRmfGFHWTJMMmhsWkM4NU1UYzVNekF4TlRRek9UWTJMMU5FUWw4M05EVXlYMDFVWDBWT0xuQmtaZ3xiZWFiOTA4Nzc5YTI4NGQzZGQ0ZmZjMDU0YWI2MWQ2ZTk0MjM3ODliYTg2MGJkZjZkM2YwZjAzNmFlMDFjNjEw
https://cdn.caymanchem.com/cdn/msds/23248m.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.co.uk/store/msds?partNumber=T/0611&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL10294&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=T/0611&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL10294&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL10294&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL10294&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=T/0611&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.co.uk/store/msds?partNumber=T/0611&countryCode=GB&language=en
https://cdn.caymanchem.com/cdn/msds/23248m.pdf
https://www.carlroth.com/medias/SDB-7452-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTA5MTZ8YXBwbGljYXRpb24vcGRmfGFEYzBMMmcxWWk4NU1qQTJOemM0TnpnNU9URTRMMU5FUWw4M05EVXlYMFJGWDBWT0xuQmtaZ3wzNzU3M2I4MzljNGM3MjFmNzUxZmYzNDk5NjMxYjk5NDM0NTRmMjdkZTA2OTMyNzIyODEyZGNmNTc1MTgwYjE0
https://www.carlroth.com/medias/SDB-7452-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDY3MDZ8YXBwbGljYXRpb24vcGRmfGFHWTJMMmhsWkM4NU1UYzVNekF4TlRRek9UWTJMMU5FUWw4M05EVXlYMDFVWDBWT0xuQmtaZ3xiZWFiOTA4Nzc5YTI4NGQzZGQ0ZmZjMDU0YWI2MWQ2ZTk0MjM3ODliYTg2MGJkZjZkM2YwZjAzNmFlMDFjNjEw
https://www.fishersci.com/store/msds?partNumber=AAL10294&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=T/0611&countryCode=GB&language=en
https://www.carlroth.com/medias/SDB-7452-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODA5MTR8YXBwbGljYXRpb24vcGRmfGFEbG1MMmhsWkM4NU1UYzVNekF4TlRFeE1UazRMMU5FUWw4M05EVXlYMEZWWDBWT0xuQmtaZ3w2Y2QyZWIwZTQzZDMxNzNiMjM2NjFiYzYzOTNlNzYwNTVjYTY4YjIzYjg5NmUwZDlkNzdkYWM0ZTM2MDBiYTc4
https://www.fishersci.com/store/msds?partNumber=AAL10294&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=T/0611&countryCode=GB&language=en
https://www.chemicalbook.com/msds/cetrimide.htm
https://www.fishersci.com/store/msds?partNumber=AAL10294&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=T/0611&countryCode=GB&language=en
https://www.carlroth.com/medias/SDB-7452-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODA5MTR8YXBwbGljYXRpb24vcGRmfGFEbG1MMmhsWkM4NU1UYzVNekF4TlRFeE1UazRMMU5FUWw4M05EVXlYMEZWWDBWT0xuQmtaZ3w2Y2QyZWIwZTQzZDMxNzNiMjM2NjFiYzYzOTNlNzYwNTVjYTY4YjIzYjg5NmUwZDlkNzdkYWM0ZTM2MDBiYTc4
https://www.carlroth.com/medias/SDB-7452-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTA5MTZ8YXBwbGljYXRpb24vcGRmfGFEYzBMMmcxWWk4NU1qQTJOemM0TnpnNU9URTRMMU5FUWw4M05EVXlYMFJGWDBWT0xuQmtaZ3wzNzU3M2I4MzljNGM3MjFmNzUxZmYzNDk5NjMxYjk5NDM0NTRmMjdkZTA2OTMyNzIyODEyZGNmNTc1MTgwYjE0
https://www.carlroth.com/medias/SDB-7452-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDY3MDZ8YXBwbGljYXRpb24vcGRmfGFHWTJMMmhsWkM4NU1UYzVNekF4TlRRek9UWTJMMU5FUWw4M05EVXlYMDFVWDBWT0xuQmtaZ3xiZWFiOTA4Nzc5YTI4NGQzZGQ0ZmZjMDU0YWI2MWQ2ZTk0MjM3ODliYTg2MGJkZjZkM2YwZjAzNmFlMDFjNjEw
https://cdn.caymanchem.com/cdn/msds/23248m.pdf
https://www.carlroth.com/medias/SDB-7452-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODA5MTR8YXBwbGljYXRpb24vcGRmfGFEbG1MMmhsWkM4NU1UYzVNekF4TlRFeE1UazRMMU5FUWw4M05EVXlYMEZWWDBWT0xuQmtaZ3w2Y2QyZWIwZTQzZDMxNzNiMjM2NjFiYzYzOTNlNzYwNTVjYTY4YjIzYjg5NmUwZDlkNzdkYWM0ZTM2MDBiYTc4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o If significant spillages cannot be contained, local authorities should be advised.[3][4][6]

o Containment and Cleaning Up:
o Take up mechanically.[1][2][7]

o Sweep up and shovel into suitable, closed containers for disposal.[3][4][6]

Experimental Workflow: Safe Handling of
Tetradecyltrimethylammonium Bromide
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Workflow for Safe Handling of Tetradecyltrimethylammonium Bromide

Preparation

Review Safety Data Sheet (SDS)

A

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

A 4

Ensure Proper Ventilation
(Fume Hood)

Hangling
\ 4

Weighing and Transferring
(Avoid Dust Generation)

A 4

Perform Experiment

Cleanup s; Disposal

Decontaminate Work Area

A 4

Dispose of Waste in
Hazardous Waste Container

A 4

Remove and Dispose of PPE Properly

A

Wash Hands Thoroughly

Emergency Response

In Case of Spill or Exposure

Follow Emergency Procedures
(See Table Above)

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps for the safe handling of
Tetradecyltrimethylammonium bromide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tetradecyltrimethylammonium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668421#personal-protective-equipment-for-
handling-tetradecyltrimethylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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